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Compound of Interest

Compound Name: Cyclohexanesulfonyl chloride

Cat. No.: B1346359

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical and chemical properties
of Cyclohexanesulfonyl chloride (CAS No: 4837-38-1), a versatile reagent in organic
synthesis. The information is compiled from verified sources to ensure accuracy for research
and development applications.

Chemical Identity and Core Properties

Cyclohexanesulfonyl chloride, also known as cyclohexylsulfonyl chloride, is an organosulfur
compound widely used as a sulfonylating agent in the synthesis of sulfonamides and other
derivatives crucial for pharmaceutical and agrochemical development.[1][2] Its reactivity is
primarily dictated by the sulfonyl chloride functional group attached to a cyclohexane ring.[1]

The fundamental physical constants for Cyclohexanesulfonyl chloride are summarized in the
table below for quick reference.
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Property Value Conditions Source(s)
Molecular Formula CeH11CIO2S - [L1121[31[41[5]
Molecular Weight 182.67 g/mol - [21[3][4]1[5][6]
CAS Number 4837-38-1 - [1][21[31[41[5]
Density 1.259 g/mL at 25 °C 3151171
Refractive Index (n_D) 1.499 at 20 °C [31151[7]
Flash Point > 110 °C (> 230 °F) Closed Cup [B151I7]

o Appearance: The compound is typically a colorless to pale yellow, clear liquid.[1][2]
e Odor: It possesses a pungent odor.[1]

e Solubility: Cyclohexanesulfonyl chloride is soluble in common organic solvents such as
dichloromethane and ether.[1] It is not soluble in water and is expected to react with water, a
characteristic reactivity for sulfonyl chlorides.[1]

Handling, Stability, and Storage
Proper handling and storage are critical due to the compound's reactive and corrosive nature.

e Hazard Classification: It is classified as a corrosive substance that causes severe skin burns
and eye damage (Skin Corrosion 1B).[3][5][6][8]

o Storage: For stability, it is recommended to store the compound in a refrigerated environment
between 2-8°C.[2][3][5]

The logical workflow for handling this chemical, based on its properties, is outlined in the
diagram below.
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Caption: Logical workflow for handling Cyclohexanesulfonyl chloride.
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Standard Experimental Protocols for Property
Determination

While specific experimental reports for the initial determination of this compound's properties

are not detailed in common literature, the values presented are established using standard,

universally accepted laboratory protocols.

The density of a liquid like Cyclohexanesulfonyl chloride is typically determined using a

pycnometer or a digital density meter.

Calibration: The volume of the pycnometer is precisely calibrated using deionized water at a
known temperature (e.g., 25 °C). The pycnometer is weighed empty, then filled with water
and weighed again to determine the mass of the water. The known density of water at that
temperature allows for the calculation of the exact volume.

Measurement: The calibrated pycnometer is cleaned, dried, and filled with
Cyclohexanesulfonyl chloride.

Calculation: The pycnometer containing the sample is weighed. The mass of the sample is
found by subtracting the empty weight. Density is calculated by dividing the mass of the
sample by the calibrated volume of the pycnometer.

The refractive index is measured using a refractometer, typically an Abbé refractometer.

Calibration: The instrument is calibrated using a standard with a known refractive index, such
as distilled water or a certified calibration standard.

Sample Application: A few drops of Cyclohexanesulfonyl chloride are placed on the clean,
dry prism surface of the refractometer.

Reading: The prism is closed, and the temperature is allowed to equilibrate to the standard
measurement temperature (20 °C). The user adjusts the instrument until the dividing line
(shadowline) is sharp and centered in the crosshairs of the eyepiece. The refractive index is
then read directly from the instrument's scale.

The flash point is determined using a closed-cup tester (e.g., Pensky-Martens or Tag Closed

Tester) to measure the lowest temperature at which vapors of the material will ignite with the
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application of an ignition source.
o Sample Preparation: A specified volume of the liquid is placed in the test cup.
e Heating: The cup is sealed and the sample is heated at a slow, constant rate.

« Ignition Test: At regular temperature intervals, an ignition source (flame or spark) is
introduced into the vapor space above the liquid.

o Determination: The flash point is the lowest temperature at which the introduction of the
ignition source causes the vapors to flash or ignite. The value "> 110 °C" indicates that under
standard testing conditions, no flash was observed up to this temperature.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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